2,2-Difluorospiro[2.4]heptane-6-carboxylic acid

• IUPAC Name: 2,2-difluorospiro[2.4]heptane-6-carboxylic acid
• InChI: InChI=1S/C8H10F2O2/c9-8(10)4-7(8)2-1-5(3-7)6(11)12/h5H,1-4H2,(H,11,12)
• InChI Key: VVZUPHJLOSMAJX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC1C(=O)O)CC2(F)F
• Molecular Formula: C8H10F2O2
• Molecular Weight: 176.16 g/mol
• CAS RN: 2248395-44-8

Description

Synthesis Analysis

The synthesis of similar spirocyclic compounds involves the construction of four-membered rings in the spirocyclic scaffold by subsequent ring closure of corresponding 1,3-bis-electrophiles at 1,1-C- or 1,1-N-bis-nucleophiles. The synthesized compounds are analogues of natural compounds (ornitine and GABA, respectively) which play important roles in biological processes.

Molecular Structure Analysis

The molecular structure of “2,2-Difluorospiro[2.4]heptane-6-carboxylic acid” is characterized by a spirocyclic scaffold with two fluorine atoms attached to the same carbon atom.

Scientific Research Applications

Application in Organic Chemistry

Field

This application falls under the field of Organic Chemistry .

Summary of the Application

The compound 6,6-Difluorospiro[3.3]heptane, which is structurally similar to 2,2-Difluorospiro[2.4]heptane-6-carboxylic acid, has been used as a building block in the synthesis of various organic compounds.

Methods of Application

A methodology for constructing the 6,6-difluorospiro[3.3]heptane scaffold has been developed. This involves the use of a common synthetic precursor - 1,1-bis(bromomethyl)-3,3-difluorocyclobutane. The target compounds and intermediates were prepared by short reaction sequences (6-10 steps) on a multigram scale (up to 0.47 kg).

Results or Outcomes

The methodology allowed for the creation of a large array of novel 2-mono- and 2,2-bifunctionalized difluorospiro[3.3]heptane building blocks.

Application in the Synthesis of Bi- or Tricyclic Lactams or Lactones

Field

This application is also in the field of Organic Chemistry .

Summary of the Application

5-Oxa-6-azaspiro[2.4]heptane-1-carboxylates, another compound structurally similar to 2,2-Difluorospiro[2.4]heptane-6-carboxylic acid, has been used in the synthesis of bi- or tricyclic lactams or lactones.

Methods of Application

The method involves treating methyl 4,6-diaryl-5-oxa-6-azaspiro[2.4]heptane-1-carboxylates with zinc in acetic acid. This leads to the cleavage of the N–O bond in the isoxazolidine ring with the formation of 1,3-amino alcohols. These 1,3-amino alcohols then undergo cyclization under the reaction conditions to yield bi- or tricyclic lactams or lactones.

Results or Outcomes

The result of this process is the formation of bi- or tricyclic lactams or lactones with the retention of the three-membered ring.

Application in the Synthesis of Organofluorine Compounds

Field

This application is in the field of Organic Chemistry .

Summary of the Application

The compound 1,1-difluorospiro[2.4]heptane-5-carboxylic acid, which is structurally similar to 2,2-Difluorospiro[2.4]heptane-6-carboxylic acid, has been used in the synthesis of various organofluorine compounds.

Methods of Application

The synthesis of this compound involves the use of a common synthetic precursor - 1,1-bis(bromomethyl)-3,3-difluorocyclobutane.

Results or Outcomes

The synthesis of this compound has led to the development of a variety of organofluorine compounds.

Application in the Synthesis of Small Rings

Summary of the Application

The compound 6,6-Difluorospiro[3.3]heptane, which is structurally similar to 2,2-Difluorospiro[2.4]heptane-6-carboxylic acid, has been used in the synthesis of small rings.

Results or Outcomes

The synthesis of this compound has led to the development of a variety of small rings.

Future Directions

The future directions for “2,2-Difluorospiro[2.4]heptane-6-carboxylic acid” could involve its use as an intermediate in the synthesis of biologically active molecules, particularly in the field of medicinal chemistry and drug design.